Cas no 56072-00-5 (2-(3,4-Dichlorophenyl)-2,2-difluoroacetic acid)

• Product Name: 2-(3,4-Dichlorophenyl)-2,2-difluoroacetic acid
• CAS No: 56072-00-5
• MF: C₈H₄Cl₂F₂O₂
• MW: 241.018967628479
• CID: 4674906
• PubChem ID: 39058304
• Update Time: 2025-05-20

2-(3,4-Dichlorophenyl)-2,2-difluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dichlorophenyl)-2,2-difluoroacetic acid
• NHZDLBDSYBPCQZ-UHFFFAOYSA-N
• NE47202
• (3,4-DICHLOROPHENYL)-DIFLUOROACETIC ACID
• Benzeneacetic acid, 3,4-dichloro-?,?-difluoro-
• 2-(3,4-Dichlorophenyl)-2,2-difluoroacetic acid

• Inchi： 1S/C8H4Cl2F2O2/c9-5-2-1-4(3-6(5)10)8(11,12)7(13)14/h1-3H,(H,13,14)
• InChI Key： NHZDLBDSYBPCQZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(C(=O)O)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 235
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(3,4-Dichlorophenyl)-2,2-difluoroacetic acid

2-(3,4-Dichlorophenyl)-2,2-difluoroacetic Acid: A Comprehensive Overview of Properties and Applications

2-(3,4-Dichlorophenyl)-2,2-difluoroacetic acid (CAS No. 56072-00-5) is a fluorinated aromatic carboxylic acid derivative with significant importance in pharmaceutical and agrochemical research. This compound, characterized by its difluoroacetic acid moiety and 3,4-dichlorophenyl substituent, has garnered attention due to its unique chemical properties and potential applications. In recent years, the demand for fluorinated organic compounds has surged, driven by their enhanced stability and bioactivity, making 2-(3,4-dichlorophenyl)-2,2-difluoroacetic acid a subject of interest for researchers and industry professionals alike.

The molecular structure of 2-(3,4-dichlorophenyl)-2,2-difluoroacetic acid combines the electron-withdrawing effects of fluorine and chlorine atoms, resulting in a compound with distinct physicochemical properties. Its CAS number 56072-00-5 serves as a unique identifier in chemical databases, facilitating research and regulatory compliance. The presence of both difluoro and dichloro groups in the molecule enhances its lipophilicity, which is a critical factor in drug design and agrochemical formulations. This characteristic aligns with current trends in medicinal chemistry, where fluorinated compounds are increasingly explored for their improved metabolic stability and membrane permeability.

One of the most searched questions regarding 2-(3,4-dichlorophenyl)-2,2-difluoroacetic acid relates to its synthesis and purification methods. Researchers often inquire about optimized routes for producing this compound with high yield and purity. The synthesis typically involves the fluorination of corresponding precursors, followed by careful purification steps to isolate the desired product. Recent advancements in fluorination techniques, such as the use of eco-friendly reagents, have made the production of 56072-00-5 more sustainable, addressing growing environmental concerns in chemical manufacturing.

In pharmaceutical applications, 2-(3,4-dichlorophenyl)-2,2-difluoroacetic acid serves as a key intermediate in the development of active pharmaceutical ingredients (APIs). Its structural features make it a valuable building block for compounds targeting various therapeutic areas, including central nervous system (CNS) disorders and inflammatory diseases. The incorporation of fluorine atoms, a strategy known as fluorine scanning, is a hot topic in drug discovery, as it can significantly alter the biological activity and pharmacokinetic profile of drug candidates. This has led to increased interest in CAS 56072-00-5 as a versatile scaffold in medicinal chemistry.

The agrochemical industry also benefits from the properties of 2-(3,4-dichlorophenyl)-2,2-difluoroacetic acid. Its derivatives have shown potential as precursors for novel herbicides and fungicides, particularly in addressing the challenge of pesticide resistance. With the global push for sustainable agriculture, researchers are exploring how fluorinated compounds like 56072-00-5 can contribute to developing more effective and environmentally friendly crop protection solutions. This aligns with frequent searches about "next-generation agrochemicals" and "sustainable pest control methods" in scientific and industry forums.

Analytical characterization of 2-(3,4-dichlorophenyl)-2,2-difluoroacetic acid is another area of significant interest. Common queries revolve around its spectroscopic properties, including NMR and mass spectrometry data, which are essential for quality control and structural confirmation. The compound's distinct 19F NMR signature, resulting from its difluoroacetic moiety, provides a valuable analytical handle for researchers. Recent publications have highlighted advanced characterization techniques for similar fluorinated compounds, reflecting the growing sophistication in analytical chemistry methodologies.

From a regulatory perspective, CAS 56072-00-5 has been the subject of safety assessments to evaluate its handling and storage requirements. While not classified as hazardous under standard regulations, proper laboratory practices should be followed when working with this compound. This aspect addresses common search queries about "chemical safety data" and "handling protocols" for research chemicals, demonstrating the importance of providing comprehensive information to end-users.

The market dynamics surrounding 2-(3,4-dichlorophenyl)-2,2-difluoroacetic acid reflect broader trends in fine chemicals and pharmaceutical intermediates. With the increasing demand for fluorinated building blocks, suppliers of 56072-00-5 have expanded their production capacities to meet research and development needs. Industry reports suggest steady growth in this segment, driven by ongoing drug discovery programs and agrochemical innovation. This market perspective responds to frequent searches about "chemical sourcing" and "supply chain" information for specialized compounds.

Future research directions for 2-(3,4-dichlorophenyl)-2,2-difluoroacetic acid may explore its potential in emerging areas such as materials science and catalysis. The unique electronic properties imparted by its difluoro and dichlorophenyl groups could make it valuable in designing functional materials or as a ligand in transition metal catalysis. These potential applications align with current scientific trends and address common questions about "novel uses of fluorinated compounds" in interdisciplinary research.

In conclusion, 2-(3,4-dichlorophenyl)-2,2-difluoroacetic acid (CAS No. 56072-00-5) represents an important fluorinated aromatic compound with diverse applications in pharmaceutical and agrochemical research. Its unique structural features, combined with the growing interest in fluorinated molecules, ensure its continued relevance in scientific investigations. As research progresses, new applications for this versatile compound are likely to emerge, further solidifying its position as a valuable tool in chemical innovation and development.